N-(2-fluorobenzyl)-2-[2-(2-pyridinyl)-1-piperidinyl]acetamide

• IUPAC Name: N-[(2-fluorophenyl)methyl]-2-(2-pyridin-2-ylpiperidin-1-yl)acetamide
• InChI: InChI=1S/C19H22FN3O/c20-16-8-2-1-7-15(16)13-22-19(24)14-23-12-6-4-10-18(23)17-9-3-5-11-21-17/h1-3,5,7-9,11,18H,4,6,10,12-14H2,(H,22,24)
• InChI Key: UZZQMMARHXTKDQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)C2=CC=CC=N2)CC(=O)NCC3=CC=CC=C3F
• Molecular Formula: C19H22FN3O
• Molecular Weight: 327.4 g/mol

Description

N-(2-fluorobenzyl)-2-[2-(2-pyridinyl)-1-piperidinyl]acetamide is a chemical compound that belongs to the class of piperidine derivatives. It has been found to exhibit potential therapeutic effects in various scientific research studies.

Mechanism of Action

The exact mechanism of action of N-(2-fluorobenzyl)-2-[2-(2-pyridinyl)-1-piperidinyl]acetamide is not fully understood. However, it has been found to act as a selective serotonin reuptake inhibitor (SSRI) and a serotonin-norepinephrine reuptake inhibitor (SNRI). It has also been found to exhibit affinity for various other receptors in the brain, including the dopamine and histamine receptors.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been found to increase the levels of serotonin and norepinephrine in the brain, which can lead to improved mood and decreased anxiety. It has also been found to exhibit analgesic effects, which may be beneficial in the treatment of neuropathic pain.

Advantages and Limitations for Lab Experiments

N-(2-fluorobenzyl)-2-[2-(2-pyridinyl)-1-piperidinyl]acetamide has several advantages and limitations for lab experiments. One advantage is that it exhibits potential therapeutic effects in various neurological disorders, making it a promising candidate for further research. However, one limitation is that its exact mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the research of N-(2-fluorobenzyl)-2-[2-(2-pyridinyl)-1-piperidinyl]acetamide. One direction is to further investigate its potential use as an antidepressant, anxiolytic, and antipsychotic agent. Another direction is to explore its potential use in the treatment of neuropathic pain and other neurological disorders. Additionally, further research is needed to fully understand its mechanism of action and to develop more effective therapeutic agents based on its structure and properties.
Conclusion:
In conclusion, this compound is a promising chemical compound that exhibits potential therapeutic effects in various neurological disorders. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential as a therapeutic agent and to develop more effective treatments based on its properties.

Synthesis Methods

N-(2-fluorobenzyl)-2-[2-(2-pyridinyl)-1-piperidinyl]acetamide can be synthesized through a multi-step process involving the reaction of various chemical reagents. The synthesis involves the reaction of 2-bromo-1-(2-fluorobenzyl)piperidine with 2-pyridinecarboxaldehyde, followed by reduction with sodium borohydride. The final step involves the reaction of the resulting intermediate with acetic anhydride to yield the final product.

Scientific Research Applications

N-(2-fluorobenzyl)-2-[2-(2-pyridinyl)-1-piperidinyl]acetamide has been found to exhibit potential therapeutic effects in various scientific research studies. It has been studied for its potential use as an antidepressant, anxiolytic, and antipsychotic agent. It has also been studied for its potential use in the treatment of neuropathic pain and other neurological disorders.